Cas no 2228553-47-5 (3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2228553-47-5
• MF: C₉H₉BrN₄O₂
• MW: 285.097360372543
• CID: 6255546
• PubChem ID: 165828884
• Update Time: 2025-06-13

3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
• 2228553-47-5
• EN300-1916233

• Inchi： 1S/C9H9BrN4O2/c1-13-6(4-8(10)12-13)5-3-7(9(15)16)14(2)11-5/h3-4H,1-2H3,(H,15,16)
• InChI Key： NPWMOFLVJKHJHI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C=C(C(=O)O)N(C)N=2)N(C)N=1

Computed Properties

• Exact Mass: 283.99089g/mol
• Monoisotopic Mass: 283.99089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.9Ų

Additional information on 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid

Comprehensive Analysis of 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2228553-47-5)

The compound 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2228553-47-5) is a brominated pyrazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a carboxylic acid functional group and a bromine substituent, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery and crop protection applications.

In recent years, the demand for heterocyclic compounds like 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid has surged, driven by advancements in medicinal chemistry and precision agriculture. This compound's pyrazole core is a privileged scaffold in designing kinase inhibitors and anti-inflammatory agents, aligning with current trends in targeted therapy. Its CAS No. 2228553-47-5 is frequently searched in scientific databases, reflecting growing academic and industrial interest.

The bromo-substituted pyrazole moiety in this compound enhances its reactivity in cross-coupling reactions, a feature highly valued in organocatalysis and material science. Studies suggest potential applications in developing fluorescence probes and metal-organic frameworks (MOFs), addressing contemporary needs in bioimaging and molecular sensing. The carboxylic acid group further enables conjugation with biomolecules, making it valuable for bioconjugation strategies.

From a synthetic chemistry perspective, CAS 2228553-47-5 serves as a key building block for structure-activity relationship (SAR) studies. Its dual pyrazole rings offer opportunities to explore hydrogen bonding and π-stacking interactions, critical in molecular recognition. Recent patents highlight its utility in optimizing pesticide formulations, particularly for resistance management in genetically modified crops.

Environmental considerations surrounding brominated compounds have spurred innovations in green chemistry approaches for synthesizing 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid. Researchers are investigating microwave-assisted synthesis and flow chemistry techniques to improve yield while reducing waste. These developments respond to industry demands for sustainable manufacturing of specialty chemicals.

Analytical characterization of CAS No. 2228553-47-5 typically involves HPLC-MS and NMR spectroscopy, with particular attention to its regioisomeric purity. The compound's crystalline properties have been studied using X-ray diffraction, revealing insights into its molecular packing behavior. Such data is crucial for formulation scientists working on solid dispersions for enhanced bioavailability.

Emerging applications in proteolysis-targeting chimeras (PROTACs) have brought renewed attention to pyrazole-based linkers like this compound. Its balanced lipophilicity (predicted LogP ~2.1) and hydrogen bond capacity make it suitable for designing degradation tags in targeted protein degradation therapies. This aligns with the pharmaceutical industry's focus on next-generation therapeutics.

In summary, 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid represents a multifaceted compound with expanding applications across life sciences and materials engineering. Its CAS 2228553-47-5 identifier continues to appear in cutting-edge research, from catalysis to biopharmaceuticals, underscoring its importance in modern chemical innovation.